Cas no 1261941-88-1 (4-(3-Aminophenyl)-2-chlorophenol)

• Product Name: 4-(3-Aminophenyl)-2-chlorophenol
• CAS No: 1261941-88-1
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD18315432
• CID: 2764959
• PubChem ID: 53221171
• Update Time: 2025-06-18

4-(3-Aminophenyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315432
• 3'-Amino-3-chloro[1,1'-biphenyl]-4-ol
• DTXSID60685832
• 4-(3-Aminophenyl)-2-chlorophenol, 95%
• 1261941-88-1
• 4-(3-AMINOPHENYL)-2-CHLOROPHENOL
• 4-(3-Aminophenyl)-2-chlorophenol

• MDL： MFCD18315432
• Inchi： 1S/C12H10ClNO/c13-11-7-9(4-5-12(11)15)8-2-1-3-10(14)6-8/h1-7,15H,14H2
• InChI Key： YPKCRHNLLZCJDZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1)N)O

Computed Properties

• Exact Mass: 219.0450916Da
• Monoisotopic Mass: 219.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(3-Aminophenyl)-2-chlorophenol

Introduction to 4-(3-Aminophenyl)-2-chlorophenol (CAS No. 1261941-88-1)

4-(3-Aminophenyl)-2-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261941-88-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorinated phenolic core linked to an aminophenyl group, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both amino and hydroxyl functional groups makes it a valuable intermediate for the development of various pharmacologically active agents.

The structural motif of 4-(3-Aminophenyl)-2-chlorophenol is characterized by its aromaticity and the electronic distribution influenced by the substituents. The chlorine atom at the 2-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the amino group at the 3-position enhances basicity and participates in hydrogen bonding interactions. These features make the compound a promising candidate for further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological properties of 4-(3-Aminophenyl)-2-chlorophenol and its derivatives. Studies have demonstrated its potential in modulating various biological pathways, including inflammatory responses, enzyme inhibition, and antioxidant activities. The compound’s ability to interact with biological targets such as kinases and transcription factors has been investigated in preclinical settings, suggesting its utility in addressing therapeutic challenges.

One of the most compelling aspects of 4-(3-Aminophenyl)-2-chlorophenol is its role as a building block in drug discovery. Researchers have leveraged its scaffold to design novel molecules with enhanced binding affinity and selectivity. For instance, modifications at the chloro and amino positions have led to compounds exhibiting improved efficacy in models of neurological disorders and autoimmune diseases. These findings underscore the importance of 4-(3-Aminophenyl)-2-chlorophenol as a key intermediate in synthetic chemistry.

The synthesis of 4-(3-Aminophenyl)-2-chlorophenol involves multi-step organic transformations that highlight its synthetic utility. Common methodologies include chlorination of anaminated phenols or nucleophilic aromatic substitution reactions on appropriately substituted precursors. The reaction conditions can be optimized to achieve high yields and purity, making it accessible for industrial-scale production. Advances in catalytic systems have further refined these processes, ensuring efficiency and sustainability.

From a computational chemistry perspective, 4-(3-Aminophenyl)-2-chlorophenol has been studied to understand its molecular interactions and mechanistic pathways. Molecular docking simulations have revealed its binding modes with target proteins, providing insights into its pharmacological effects. These computational approaches complement experimental studies, enabling rapid screening of derivatives with tailored properties.

The biological activity of 4-(3-Aminophenyl)-2-chlorophenol has been explored across multiple disease models. Preliminary data suggest that it may exert anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling cascades. Additionally, its interaction with metalloproteinases has been investigated as a potential strategy for treating degenerative diseases associated with enzyme dysregulation.

In conclusion, 4-(3-Aminophenyl)-2-chlorophenol (CAS No. 1261941-88-1) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, the significance of this compound is expected to grow further.